![molecular formula NH4NO3<br>H4N2O3 B1216098 Ammonium nitrate CAS No. 6484-52-2](/img/structure/B1216098.png)
Ammonium nitrate
Overview
Description
Ammonium nitrate is a chemical compound composed of nitrogen and hydrogen. It is a white crystalline solid that is highly soluble in water. This compound is a widely used fertilizer in the agricultural industry, and is also used in the production of explosives and rocket fuels. It is also used in the manufacture of pharmaceuticals, explosives, and other industrial products. This compound has a number of unique properties that make it useful for a variety of applications.
Scientific Research Applications
Forensic Analysis
Research in forensic science has explored the use of stable isotopes in identifying the origins of various materials. A significant study validated the use of Isotope Ratio Mass Spectrometry (IRMS) for determining nitrogen isotope ratios in ammonium nitrate (AN) for forensic applications. This technique offers a level of discrimination not achievable with traditional forensic methods (Benson et al., 2010).
Agriculture and Fertilization
In agricultural research, this compound's role as a nitrogen source is extensively studied. For instance, its effectiveness as a fertilizer was compared with other nitrogen sources like urea, showing its impact on crop yield and quality. The studies demonstrate the importance of choosing the right type of fertilizer for specific crops to enhance productivity and quality (Sychev et al., 2019) (Sychev et al., 2019).
Environmental Impact and Soil Science
The environmental impact of this compound-based fertilizers, especially in terms of nitrous oxide emissions, has been a focus of study. Research indicates that certain microbial-based inoculants can reduce nitrous oxide emissions when used with this compound-based nitrogen fertilizers (Calvo et al., 2016).
Biochemistry and Microbiology
In biochemistry and microbiology, studies have explored the anammox process, where ammonium is anaerobically oxidized with nitrite as an electron acceptor. This process is significant in environmental microbiology and the nitrogen cycle, demonstrating the biochemical applications of this compound (Kuenen, 2019).
Material Science
In material science, research has been done on creating slow-release formulations of this compound using degradable polymers. This approach aims to improve the efficiency of this compound as a fertilizer while reducing environmental impact (Boyandin et al., 2017).
Electrochemistry
A novel electrochemical system has been developed for transforming concentrated nitrate solutions into ammonium, demonstrating an innovative application of this compound in the field of electrochemistry (Abdallah et al., 2014).
Construction and Materials
In the construction industry, the effects of this compound on the durability of cement-based materials have been investigated. This includes studying the accelerated calcium leaching of cement paste in this compound solutions, relevant for understanding the material's stability and longevity (Wan et al., 2013).
Industrial Safety
Research on the thermal decomposition of this compound aims to enhance industrial safety, particularly in its storage and transportation. Studies focus on obtaining accurate kinetic parameters for this compound pyrolysis, crucial for preventing accidents and ensuring safe handling in industrial contexts (Cao et al., 2019).
Pollution Control
Efforts to reduce ammonical nitrogen emissions from this compound production processes have been explored, with a focus on minimizing environmental impact and improving resource utilization in industrial settings (Suryawanshi et al., 2020).
Mechanism of Action
- Nitrification : Ammonium ions (NH₄⁺) are converted to nitrate ions (NO₃⁻) through a process called nitrification .
- Redox Reactions : In explosive mixtures, ammonium nitrate undergoes exothermic redox reactions, leading to the formation of gases like nitrogen (N₂), water (H₂O), oxygen (O₂), and other products .
Mode of Action
Biochemical Analysis
Biochemical Properties
Ammonium nitrate plays a crucial role in biochemical reactions, particularly in the nitrogen cycle. It interacts with various enzymes, proteins, and other biomolecules. For instance, nitrate reductase and nitrite reductase are key enzymes that facilitate the reduction of nitrate to ammonium in plants and microorganisms . These interactions are essential for nitrogen assimilation and contribute to soil fertility and plant growth.
Cellular Effects
This compound influences various types of cells and cellular processes. In plants, it affects cell signaling pathways, gene expression, and cellular metabolism. The compound enhances the uptake of nitrogen, leading to increased protein synthesis and growth . In microbial cells, this compound can alter metabolic pathways, affecting the overall microbial activity in the soil.
Molecular Mechanism
The molecular mechanism of this compound involves its reduction to ammonium ions (NH₄⁺) and nitrate ions (NO₃⁻). These ions interact with specific enzymes, such as nitrate reductase, which catalyzes the conversion of nitrate to nitrite, and nitrite reductase, which further reduces nitrite to ammonium . These enzymatic reactions are critical for nitrogen assimilation in plants and microorganisms.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are influenced by environmental factors such as temperature and pH. Long-term exposure to this compound can lead to changes in cellular function, including alterations in gene expression and metabolic activity . In vitro and in vivo studies have shown that this compound can have both beneficial and adverse effects on cellular processes depending on the concentration and duration of exposure.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can enhance nitrogen metabolism and improve growth. At high doses, this compound can be toxic, leading to adverse effects such as oxidative stress, cellular damage, and disruption of metabolic pathways . Threshold effects have been observed, indicating that there is a critical concentration above which the compound becomes harmful.
Metabolic Pathways
This compound is involved in several metabolic pathways, including the nitrogen cycle. It interacts with enzymes such as nitrate reductase and nitrite reductase, which are essential for the conversion of nitrate to ammonium . These interactions influence metabolic flux and metabolite levels, contributing to the overall nitrogen balance in the ecosystem.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. In plants, nitrate transporters facilitate the uptake of nitrate from the soil into the roots, where it is then transported to other parts of the plant . The localization and accumulation of this compound are influenced by these transport mechanisms, affecting its availability and utilization.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. In plants, nitrate is primarily localized in the vacuoles, where it serves as a reservoir for nitrogen. Targeting signals and post-translational modifications direct this compound to specific compartments or organelles, ensuring its proper function within the cell . These localization mechanisms are essential for maintaining nitrogen homeostasis and supporting cellular processes.
properties
IUPAC Name |
azanium;nitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/NO3.H3N/c2-1(3)4;/h;1H3/q-1;/p+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVARTQFDIMZBAA-UHFFFAOYSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[N+](=O)([O-])[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NH4NO3, H4N2O3 | |
Record name | AMMONIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/98 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE BASED FERTILIZER | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5388 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE EMULSION |
|
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/26004 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE, LIQUID (HOT CONCENTRATED SOLUTION) | |
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URL | https://cameochemicals.noaa.gov/chemical/5397 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | NITRATE OF AMMONIA EXPLOSIVES | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/12065 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE | |
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Record name | ammonium nitrate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Ammonium_nitrate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2029668 | |
Record name | Ammonium nitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2029668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
80.044 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ammonium nitrate is commercially available both as a colorless crystalline solid and processed into prills for specific applications. Soluble in water. Does not readily burn but will do so if contaminated with combustible material. Accelerates the burning of combustible material. Produces toxic oxides of nitrogen during combustion. Used to make fertilizers and explosives, and as a nutrient in producing antibiotics and yeast., Ammonium nitrate based fertilizer appears as a grayish white solid in the form of prills. Soluble in water. Produces toxic oxides of nitrogen during combustion., Ammonium Nitrate Emulsion, Suspension, or Gel is ammonium nitrate suspended in a liquid. The material itself does not readily burn but will readily do so if contaminated by combustible material. It will accelerate the burning of combustible material. Toxic oxides of nitrogen are produced during combustion during combustion of this material. It is used as a fertilizer, as a freezing mixture, in safety explosives, matches, and pyrotechnics., Ammonium nitrate liquid is the white crystals dissolved in water. Though the material itself is noncombustible it will accelerate the burning of combustible materials. Toxic oxides of nitrogen are produced in fires involving this material. It is used to make fertilizers and explosives., Nitrate of ammonia explosives appears as a powder. Readily explodes if heated. Difficult to explode by shock. Toxic nitrogen oxide fumes may be released during combustion. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments., Dry Powder; Dry Powder, Pellets or Large Crystals, Liquid; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, White, odorless crystals; Deliquescent; [CHEMINFO], COLOURLESS-TO-WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS. | |
Record name | AMMONIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/98 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE BASED FERTILIZER | |
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URL | https://cameochemicals.noaa.gov/chemical/5388 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE EMULSION |
|
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/26004 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE, LIQUID (HOT CONCENTRATED SOLUTION) | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5397 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | NITRATE OF AMMONIA EXPLOSIVES | |
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URL | https://cameochemicals.noaa.gov/chemical/12065 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Nitric acid ammonium salt (1:1) | |
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Record name | Ammonium nitrate | |
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Record name | AMMONIUM NITRATE | |
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Boiling Point |
Decomposes at 200-260 °C | |
Record name | AMMONIUM NITRATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/475 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
213 g/100 g water at 25 °C, Slightly soluble in methanol, Soluble in alcohol and alkalies, 118.3 g/100 cc of H2O at 0 °C, 871 g at 100 °C; 3.8 g/100 cc ethanol at 20 °C; soluble in acetone; 17.1 g/100 cc methanol at 20 °C; soluble in ammonia; insoluble in ether, Solubility in water, g/100ml at 20 °C: 200 | |
Record name | AMMONIUM NITRATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/475 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | AMMONIUM NITRATE | |
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Density |
1.72 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.72 at 25 °C, 1.7 g/cm³ | |
Record name | AMMONIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/98 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/475 | |
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Record name | AMMONIUM NITRATE | |
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Vapor Pressure |
2.3 kPa at 20 °C in water solution; 1.5 kPa at 20 °C in saturated NH4NOs solution | |
Record name | AMMONIUM NITRATE | |
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Impurities |
Ammonium nitrate fertilizer contains no more than 2% carbon., Ammonium nitrate, solution contains not less than 15% water. | |
Record name | AMMONIUM NITRATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/475 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
White hygroscopic crystals; orthorhombic, Transparent, hygroscopic, deliquescent crystals or white granules. Five solid phases exist at normal pressure. Orthorhombic at room temperature., Colorless crystals, Colorless (pure) to gray or brown (fertilizer grade). | |
CAS RN |
6484-52-2, 54378-28-8 | |
Record name | AMMONIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/98 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE BASED FERTILIZER | |
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URL | https://cameochemicals.noaa.gov/chemical/5388 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE EMULSION |
|
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/26004 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | AMMONIUM NITRATE, LIQUID (HOT CONCENTRATED SOLUTION) | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5397 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | NITRATE OF AMMONIA EXPLOSIVES | |
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URL | https://cameochemicals.noaa.gov/chemical/12065 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Ammonium nitrate | |
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Record name | Nitric acid, ammonium salt (2:1) | |
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Record name | Nitric acid ammonium salt (1:1) | |
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Record name | Ammonium nitrate | |
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Record name | Ammonium nitrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.680 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | ammonium nitrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | AMMONIUM NITRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T8YA51M7Y6 | |
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Record name | AMMONIUM NITRATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/475 | |
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Record name | AMMONIUM NITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0216 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
337.8 °F (USCG, 1999), 169.7 °C, 170 °C | |
Record name | AMMONIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/98 | |
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Record name | AMMONIUM NITRATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/475 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | AMMONIUM NITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0216 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Q & A
Q1: What is the molecular formula and weight of ammonium nitrate?
A1: The molecular formula of this compound is NH₄NO₃. Its molecular weight is 80.043 g/mol. []
Q2: Are there any specific spectroscopic techniques used to characterize this compound?
A2: Yes, Electrospray ionization tandem mass spectrometry (ESI-MS) and electrospray ionization tandem mass spectrometry with collision-induced dissociation (ESI-MS/MS-CID) have been successfully employed to characterize this compound. The analysis reveals characteristic cluster ions that help identify the compound. [] Attenuated Total Reflectance - Fourier Transform Infrared Spectroscopy (ATR-FTIR) is also useful for analyzing AN-based explosives, specifically identifying the presence of this compound and diesel fuel. []
Q3: How does the stability of this compound impact its applications?
A3: this compound exhibits polymorphic transitions, changing its crystal structure with temperature variations. This can lead to problems in applications like solid propellants where volume changes are undesirable. [] Furthermore, its hygroscopicity, meaning it readily absorbs moisture from the air, poses challenges for storage and handling, impacting its performance and requiring specific measures to maintain its stability. [, ]
Q4: How does the presence of water affect the thermal decomposition of this compound?
A4: The presence of water in this compound significantly impacts its thermal decomposition. Studies using high-pressure accelerating rate calorimetry show that water acts as a hinderer to the thermal decomposition process. This finding suggests that maintaining a certain moisture level in this compound-based explosives, such as emulsion explosives, could enhance their safety during production and handling. []
Q5: How is this compound used as an explosive?
A5: this compound has a long history of use in explosives. It can function as both a gas former and an explosive. [] When mixed with a fuel source like fuel oil (forming ANFO) or other combustibles like carbon black or sawdust, it creates a powerful explosive mixture. [, , ] The detonation velocity of such mixtures depends on factors like fuel type and concentration. []
Q6: Are there specific safety concerns related to using this compound as an explosive?
A6: Yes, the production, storage, and handling of this compound-based explosives require careful consideration due to potential safety hazards. The sensitivity of ANFO to detonation, the stability of the mixture during storage, and the potential for accidental detonation during mixing and transportation are critical factors. []
Q7: What are the advantages and disadvantages of different nitrogen sources, including this compound, for agricultural use?
A8: Field experiments comparing this compound to other nitrogen sources like urea, ammonium sulfate, and calcium this compound show that its efficacy depends on factors like soil type, application timing, and weather conditions. [, , , , , ] While this compound generally provides readily available nitrogen, other sources might be more suitable depending on specific crop needs, soil pH, and environmental considerations.
Q8: What are the environmental concerns associated with this compound use?
A9: The extensive use of this compound in agriculture raises concerns about nitrogen losses to the environment. These losses can occur through volatilization of ammonia (NH3), denitrification resulting in the release of nitrogen gas (N2) and nitrous oxide (N2O), and leaching of nitrate into water sources. These processes contribute to air and water pollution, with nitrous oxide being a potent greenhouse gas. []
Q9: Are there strategies to mitigate the negative environmental impacts of this compound?
A10: Research suggests that optimizing fertilization practices, such as adjusting application timing and using slow-release formulations, can minimize nitrogen losses. Employing nitrification inhibitors like 3.4-dimethylpyrazol phosphate (DMPP) in conjunction with this compound can reduce nitrification rates, minimizing nitrate leaching into groundwater and reducing environmental impact. [, ]
Q10: What are some current research directions in the field of this compound?
A11: Current research focuses on improving the safety and environmental sustainability of this compound use. This includes developing less sensitive and more stable explosive formulations, as well as exploring alternative nitrogen sources and fertilization practices to minimize environmental impacts. [, , , ]
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